tert-Butyl 10-iododecanoate
Overview
Description
Tert-Butyl 10-iododecanoate, also known as TBID, is a chemical compound of the alkyl iodide family. It is an organic compound composed of a tertiary butyl group attached to a 10-iododecanoate group. It is a white, crystalline solid with a melting point of 116-118°C and a boiling point of 179-181°C. TBID has been studied for its potential applications in various fields, such as in organic and medicinal chemistry, materials science, and catalysis. In
Scientific Research Applications
Physicochemical and Pharmacokinetic Properties
- tert-Butyl groups, common in medicinal chemistry, often modify the properties of bioactive compounds, like increased lipophilicity and decreased metabolic stability. Alternatives to tert-butyl groups are explored in studies like those of bosentan and vercirnon analogues (Westphal et al., 2015).
Radical Reactions and Adduct Formation
- tert-Butylperoxy radicals have been used to form stable multiadducts with fullerenes, leading to the creation of unique compounds like C60(O)(OOtBu)4 and C70(OOtBu)10, fully characterized by spectroscopic data (Gan et al., 2002).
Directed Metalation and Synthesis
- Directed metalation of N-tert-butyl-N-methyl-2-methoxybenzamide, as well as its use in the synthesis of other chemicals, demonstrates the utility of tert-butyl groups in organic synthesis (Reitz & Massey, 1990).
NMR Tagging in High-Molecular-Weight Systems
- O-tert-Butyltyrosine serves as an effective NMR tag for studying high-molecular-weight systems and measuring ligand binding affinities, demonstrating the application of tert-butyl groups in analytical chemistry (Chen et al., 2015).
Organic Synthesis and Catalysis
- Applications in the synthesis of amines using tert-butanesulfinamide highlight the role of tert-butyl groups in facilitating specific reactions in organic chemistry (Ellman, 2003).
Chemical Transformations and Biological Implications
- The unique reactivity pattern of the tert-butyl group has been explored in chemical transformations and its implications in biological processes, including potential applications in biocatalytic processes (Bisel, Al-Momani, & Müller, 2008).
Safety and Hazards
The safety data sheet for similar compounds like “tert-Butyllithium solution” indicates that they are highly flammable, can cause skin irritation, and may be fatal if swallowed and enters airways . It’s important to handle such compounds with care, using appropriate personal protective equipment and following safety guidelines .
Mechanism of Action
Target of Action
Compounds with similar structures, such as tert-butanol, have been found to interact with several proteins like ribonuclease pancreatic, triosephosphate isomerase, methionine aminopeptidase 2, biphenyl-2,3-diol 1,2-dioxygenase, and calmodulin .
Mode of Action
These interactions can lead to changes in the conformation and function of the target proteins, thereby affecting their activity .
Biochemical Pathways
For instance, tert-butyl groups have been shown to affect the alignment of molecules in different host matrices, influencing their electrostatic potentials and inertial moments . Additionally, tert-butyl groups can increase molecular solubility and reduce aggregation-caused self-quenching of excitons in neat films .
Result of Action
For example, tert-butyl groups can effectively increase the molecular solubility and reduce the aggregation-caused self-quenching of excitons in neat films by inhibiting the intramolecular vibrational relaxation and the intermolecular π–π stacking .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of tert-Butyl 10-iododecanoate. For instance, the presence of other contaminants in the environment can affect the compound’s degradation and its interaction with its targets . Furthermore, the compound’s stability and efficacy can be influenced by factors such as temperature, pH, and the presence of other chemicals .
properties
IUPAC Name |
tert-butyl 10-iododecanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H27IO2/c1-14(2,3)17-13(16)11-9-7-5-4-6-8-10-12-15/h4-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYVPLOUNVWQWLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCCCCCCCCI | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H27IO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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